[5-(2-Methyl-1,3-Thiazol-4-Yl)-2-Thienyl]Methanol

• IUPAC Name: [5-(2-methyl-1,3-thiazol-4-yl)thiophen-2-yl]methanol
• InChI: InChI=1S/C9H9NOS2/c1-6-10-8(5-12-6)9-3-2-7(4-11)13-9/h2-3,5,11H,4H2,1H3
• InChI Key: CQCKNGVVCKWDLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(S2)CO
• Molecular Formula: C9H9NOS2
• DSSTOX Substance ID: DTXSID50380107
• Molecular Weight: 211.3 g/mol
• CAS RN: 337508-70-0

Description

Thiazoles are organic compounds that contain a ring made up of one nitrogen atom, one sulfur atom, and three carbon atoms. They are part of many important biomolecules, such as the vitamin B1 (thiamine).

Synthesis Analysis

Thiazoles can be synthesized through several methods. One common method involves the reaction of α-haloketones with thioamides. Another method involves the cyclization of β-aminovinyl ketones.

Molecular Structure Analysis

The thiazole ring is a five-membered ring with one nitrogen atom and one sulfur atom. The remaining three positions are occupied by carbon atoms. The exact structure of a specific thiazole can vary depending on the groups attached to the ring.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions. They can act as ligands in coordination chemistry, and they can also undergo electrophilic and nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

Thiazoles are typically light-yellow liquids with an odor similar to pyridine. They have similar chemical and physical properties to pyridine and pyrimidine.

Scientific Research Applications

Antimicrobial Activity

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Antitubercular Activity

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Anti-Inflammatory Potential

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Antidiabetic Research

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Biological Activities Beyond Disease

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Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with various targets leading to different biological effects . For instance, some thiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been found to impact a wide range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The solubility of thiazole derivatives in water, alcohol, and ether, as well as their sparing solubility in organic solvents and dyes, may influence their bioavailability .

Result of Action

Thiazole derivatives have been reported to have various effects, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Action Environment

The solubility of thiazole derivatives in various solvents may suggest that the compound’s action could be influenced by the environment .

Safety and Hazards

Thiazoles can be harmful if inhaled, come into contact with skin, or if swallowed. They can cause serious eye damage. It’s important to wear appropriate protective equipment when handling these compounds.

Future Directions

Thiazoles are a focus of ongoing research due to their presence in many biologically active compounds. Future research will likely continue to explore the synthesis of new thiazole derivatives and their potential applications, particularly in medicinal chemistry.